Cas no 185223-24-9 ((1-Azabicyclo[2.2.2]octan-2-yl)[4-(2-chlorophenyl)piperazin-1-yl]methanone)

• Product Name: (1-Azabicyclo[2.2.2]octan-2-yl)[4-(2-chlorophenyl)piperazin-1-yl]methanone
• CAS No: 185223-24-9
• MF: C₁₈H₂₄ClN₃O
• MW: 333.855663299561
• CID: 2784836
• Update Time: 2023-08-07

(1-Azabicyclo[2.2.2]octan-2-yl)[4-(2-chlorophenyl)piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (1-Azabicyclo[2.2.2]octan-2-yl)[4-(2-chlorophenyl)piperazin-1-yl]methanone

• Inchi： 1S/C18H24ClN3O/c19-15-3-1-2-4-16(15)21-9-11-22(12-10-21)18(23)17-13-14-5-7-20(17)8-6-14/h1-4,14,17H,5-13H2
• InChI Key： PXTKHCNVWKVULL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(CC1)C(C1CC2CCN1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 2.9
• Topological Polar Surface Area: 26.8